Cas no 1217650-00-4 (Fmoc-trans-4-aminocyclohexane Acetic Acid)

Fmoc-trans-4-aminocyclohexane Acetic Acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as an amine-protecting group, ensuring selective deprotection under mild basic conditions. The trans-4-aminocyclohexane backbone provides conformational rigidity, enhancing peptide stability and influencing secondary structure. The acetic acid moiety facilitates solubility in common organic solvents, improving reaction efficiency. This compound is valued for its high purity, consistent performance in coupling reactions, and compatibility with automated synthesizers. Its structural properties make it suitable for designing peptidomimetics and constrained peptides in pharmaceutical and biochemical research.
Fmoc-trans-4-aminocyclohexane Acetic Acid structure
1217650-00-4 structure
Product Name:Fmoc-trans-4-aminocyclohexane Acetic Acid
CAS No:1217650-00-4
MF:C23H25NO4
MW:379.44890666008
MDL:MFCD04973171
CID:1212952
PubChem ID:4094934
Update Time:2025-05-20

Fmoc-trans-4-aminocyclohexane Acetic Acid Chemical and Physical Properties

Names and Identifiers

    • Fmoc-trans-4-aminocyclohexane acetic acid
    • Fmoc-1,4-trans-ACHA-OH
    • Fmoc-cis-4-aminocyclohexane acetic acid
    • 2-((1r,4r)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexyl)acetic acid
    • 2-(trans-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
    • 2-[4-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]acetic Acid
    • CS-0455540
    • 2-((1r pound not4r)-4-(((9H-fluoren-9-yl)methoxy)carbonylamino)cyclohexyl)acetic acid
    • EN300-1716984
    • AKOS027427208
    • SS-4035
    • 1023821-72-8
    • cis-4-(Fmoc-amino)cyclohexane acetic acid
    • 2-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
    • AKOS005765951
    • Fmoc-1,4-cis-ACHA
    • 2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
    • cis-1-(9-Fluorenylmethyloxycarbonylamino)-cyclohex-4-yl-acetic acid
    • 2-((1r,4r)-4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
    • 1217650-00-4
    • cis-[4-(Fmoc-amino)cyclohexyl]acetic acid
    • 2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
    • Fmoc-1,4-trans-acha-oh, AldrichCPR
    • 2-((1S,4s)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)cyclohexyl)acetic acid
    • 2-[4-({[(9h-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetic acid
    • G32197
    • cis-[4-(Fmoc-amino)cyclohexyl]acetic acid, >=98.0% (HPLC)
    • 2-[cis-4-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]cyclohexyl]acetic Acid
    • Fmoc-1,4-trans-ACHA
    • Fmoc-1,4-cis-acha-oh
    • 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]aceticacid
    • EN300-24593278
    • EN300-1704446
    • 1217675-84-7
    • CS-0242199
    • MFCD01862346
    • (4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}CYCLOHEXYL)ACETIC ACID
    • MFCD04973171
    • trans-4-(9-Fluorenylmethyloxycarbonylamino)cyclohexyl-acetic acid
    • A51195
    • Z2050672505
    • SY277928
    • E70695
    • Fmoc-trans-4-aminocyclohexane Acetic Acid
    • MDL: MFCD04973171
    • Inchi: 1S/C23H25NO4/c25-22(26)13-15-9-11-16(12-10-15)24-23(27)28-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,24,27)(H,25,26)
    • InChI Key: OAZYEKKFVGYBHJ-UHFFFAOYSA-N
    • SMILES: O(C(NC1CCC(CC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 379.17800
  • Monoisotopic Mass: 379.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
  • PSA: 75.63000
  • LogP: 4.94950

Fmoc-trans-4-aminocyclohexane Acetic Acid Security Information

  • HazardClass:IRRITANT

Fmoc-trans-4-aminocyclohexane Acetic Acid Pricemore >>

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Additional information on Fmoc-trans-4-aminocyclohexane Acetic Acid

Comprehensive Overview of Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4): Properties, Applications, and Industry Trends

Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a cyclohexane backbone with an acetic acid moiety and an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, making it a critical building block for solid-phase peptide synthesis (SPPS). Its unique trans-4-aminocyclohexane structure enhances conformational stability, which is highly valued in drug discovery and biomaterial design.

In recent years, the demand for Fmoc-trans-4-aminocyclohexane Acetic Acid has surged due to its role in developing peptide-based therapeutics, including anticancer agents and antimicrobial peptides. Researchers frequently search for "Fmoc amino acid derivatives" or "CAS 1217650-00-4 suppliers" to source high-purity variants for preclinical studies. The compound’s compatibility with automated synthesizers and its ability to improve peptide solubility align with trends in high-throughput screening and precision medicine.

The Fmoc group in CAS 1217650-00-4 offers orthogonal protection, enabling selective deprotection during multi-step syntheses. This property is pivotal for constructing complex peptides like cyclic peptides or peptidomimetics, which dominate discussions in drug delivery systems and bioconjugation. Analysts note growing interest in "Fmoc-cyclohexane derivatives" as alternatives to aromatic amino acids, driven by their reduced immunogenicity and improved metabolic stability.

From a technical perspective, Fmoc-trans-4-aminocyclohexane Acetic Acid exhibits a molecular weight of 353.41 g/mol and a typical purity of ≥95% (HPLC). Its storage conditions (2–8°C, desiccated) and solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently queried in peptide synthesis forums. The compound’s chirality (trans-configuration) is another hot topic, as it influences peptide folding and receptor binding—key considerations for GPCR-targeted drugs.

Industry reports highlight the expanding market for custom peptide synthesis, where CAS 1217650-00-4 serves as a staple reagent. Innovations like green chemistry-compatible protocols and microwave-assisted synthesis further elevate its relevance. Environmental concerns have also spurred searches for "sustainable Fmoc reagents," prompting manufacturers to adopt solvent-free purification methods.

In conclusion, Fmoc-trans-4-aminocyclohexane Acetic Acid (CAS No. 1217650-00-4) bridges fundamental research and industrial applications, addressing needs in biopharmaceuticals, diagnostics, and material science. Its optimized physicochemical properties and alignment with AI-driven drug design trends ensure its continued prominence in scientific literature and commercial catalogs.

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